Cas no 724788-99-2 (1H-Benzimidazole-2-methanol, 4-fluoro- (9CI))

• Product Name: 1H-Benzimidazole-2-methanol, 4-fluoro- (9CI)
• CAS No: 724788-99-2
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD18807830
• CID: 558718
• PubChem ID: 45120931
• Update Time: 2025-04-19

1H-Benzimidazole-2-methanol, 4-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol, 4-fluoro- (9CI)
• (4-Fluoro-1H-benzimidazol-2-yl)methanol
• CS-0455262
• SCHEMBL5744116
• 4-fluoro-1h-benzimidazole-2-methanol
• AC6688
• 724788-99-2
• MFCD18807830
• (7-Fluoro-1H-benzo[d]imidazol-2-yl)methanol
• A918227
• RMDDHVAMQAVVBT-UHFFFAOYSA-N
• 4-Fluoro-2-(hydroxymethyl)benzimidazole
• 4-fluoro-1H-benzoimidazole-2-ylmethanol
• AKOS013069472
• SY034041
• 7-Fluoro-1H-benzimidazole-2-methanol
• DB-415400

• MDL： MFCD18807830
• Inchi： 1S/C8H7FN2O/c9-5-2-1-3-6-8(5)11-7(4-12)10-6/h1-3,12H,4H2,(H,10,11)
• InChI Key： RMDDHVAMQAVVBT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C(CO)N2

Computed Properties

• Exact Mass: 166.054
• Monoisotopic Mass: 166.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles